Cas no 24139-57-9 (2,4-Pentadienoic acid,2-cyano-5-phenyl-)

• Product Name: 2,4-Pentadienoic acid,2-cyano-5-phenyl-
• CAS No: 24139-57-9
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 283964
• PubChem ID: 5972666
• Update Time: 2025-04-19

2,4-Pentadienoic acid,2-cyano-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,2-cyano-5-phenyl-
• ALPHA-CYANO-5-PHENYL-2,4-PENTADIENIC ACID
• α-CYANO-5-PHENYL-2,4-PENTADIENIC ACID
• 1-Carboxy-1-cyano-4-phenyl-buta-1,3-dien
• 2-Cyan-5-phenyl-penta-2,4-diensaeure
• 2-cyano-5-phenyl-penta-2,4-dienoic acid
• 3-Methoxycarbonyl-3-cyan-1,5-dibenzoyl-pentan
• Cinnamalcyanessigsaeure
• Cinnamenyl-cyanacrylsaeure
• Cinnamylidencyanessigsaeure
• AKOS006241256
• GTPL11301
• (2E,4E)-2-cyano-5-phenylpenta-2,4-dienoic acid
• 24139-57-9
• NSC157422
• PD133877
• alphaalphacyano-5-phenyl-2,4-pentadienoate
• alpha-Cyano-5-phenyl-2,4-pentadienicacid
• NSC-157422
• SCHEMBL15081

• Inchi： 1S/C12H9NO2/c13-9-11(12(14)15)8-4-7-10-5-2-1-3-6-10/h1-8H,(H,14,15)/b7-4+,11-8+
• InChI Key： UBDXZYYYWGIRGN-VCABWLAWSA-N
• SMILES： OC(/C(/C#N)=C/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.234
• Melting Point: 208-214°C
• Boiling Point: 418.8 °C at 760 mmHg
• Flash Point: 207.1 °C
• Refractive Index: 1.63
• PSA: 61.09000
• LogP: 2.23438

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes